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Compound of Interest

Compound Name: N-Isopropylcyclohexylamine

Cat. No.: B058178

For Researchers, Scientists, and Drug Development Professionals

N-lsopropylcyclohexylamine, a secondary amine characterized by its bulky cyclohexyl and
isopropyl groups, serves as a versatile and valuable building block in modern organic
synthesis. Its significant steric hindrance and moderate basicity make it a key reagent in a
variety of transformations, ranging from the synthesis of complex natural products and their
metabolites to the formation of strong, non-nucleophilic bases and the resolution of chiral
compounds. This document provides detailed application notes and experimental protocols for
the key uses of N-Isopropylcyclohexylamine, tailored for professionals in research and drug
development.

Application 1: Reagent in the Synthesis of
Cannabinoid Metabolites

N-Isopropylcyclohexylamine, in the form of its magnesium amide, plays a crucial role as a
sterically hindered base in the synthesis of cannabinoids and their derivatives. A notable
example is its use in the synthesis of (-)-7-hydroxy-cannabidiol (7-OH-CBD), a major metabolite
of cannabidiol (CBD).[1] In this synthesis, the bulky base, prepared in situ from N-
Isopropylcyclohexylamine and a Grignard reagent, facilitates the regioselective opening of
an epoxide ring.
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Experimental Protocol: Synthesis of (-)-7-hydroxy-CBD

This protocol is adapted from the synthetic strategy reported by Mechoulam and coworkers.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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